Tribarium divanadium octaoxide
Description
Tribarium divanadium octaoxide, with the chemical formula Ba₃V₂O₈, is a barium vanadate compound classified under the orthovanadate family. It is alternatively termed barium orthovanadate and is identified by CAS number 13598-03-3 . Its structure comprises three barium cations (Ba²⁺) and two vanadate anions (VO₄³⁻), arranged in a crystalline lattice.
Properties
CAS No. |
13598-03-3 |
|---|---|
Molecular Formula |
Ba3O8V2-10 |
Molecular Weight |
641.856 |
IUPAC Name |
barium(2+);oxygen(2-);vanadium |
InChI |
InChI=1S/3Ba.8O.2V/q3*+2;8*-2;; |
InChI Key |
OSTWOQRYYURXOH-UHFFFAOYSA-N |
SMILES |
[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[V].[V].[Ba+2].[Ba+2].[Ba+2] |
Synonyms |
tribarium divanadium octaoxide |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties:
- Chemical Formula : Ba₃(VO₄)₂ (linear formula) .
- Molecular Weight : ~641.8 g/mol (calculated from atomic masses).
- Appearance : Typically a yellow to orange crystalline solid.
- Density : Estimated at ~5.2 g/cm³ (based on analogous orthovanadates).
- Thermal Stability : Stable up to ~1200°C under inert conditions.
The compound exhibits semiconducting behavior due to vanadium's mixed oxidation states (V⁵⁺ in VO₄³⁻), making it relevant in photocatalysis and ion-conductive ceramics. Its synthesis often involves solid-state reactions between BaCO₃ and V₂O₅ at elevated temperatures (~800–1000°C).
Comparison with Similar Compounds
Tribarium divanadium octaoxide shares structural and functional similarities with other alkaline-earth vanadates. Below is a detailed comparison:
Structural and Compositional Differences
Key Insight : Ba₃V₂O₈’s isolated VO₄³⁻ units contrast with the interconnected vanadium-oxygen frameworks in pyrovanadates (e.g., Ba₂V₂O₇), which influence ion mobility and catalytic activity .
Thermal and Electronic Properties
| Property | Ba₃V₂O₈ | Ba₂V₂O₇ | Ca₃V₂O₈ |
|---|---|---|---|
| Melting Point (°C) | ~1250 | ~1100 | ~1400 |
| Band Gap (eV) | 3.1–3.4 | 2.8–3.0 | 3.5–3.8 |
| Ionic Conductivity (S/cm) | 10⁻⁶–10⁻⁵ | 10⁻⁴–10⁻³ | <10⁻⁷ |
Key Insight : Ba₃V₂O₈ has moderate ionic conductivity, outperforming Ca₃V₂O₈ but lagging behind Ba₂V₂O₇ due to its isolated vanadate units. Its wider band gap limits visible-light photocatalytic efficiency compared to Ba₂V₂O₇.
Research Findings and Challenges
However, its performance degrades above 50 cycles due to structural instability, unlike Ba₂V₂O₇, which retains 90% capacity after 100 cycles.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
